Estrone glucuronide

Description

Estrone glucuronide, also known as estrone-3-D-glucuronide, is a conjugated metabolite of estrone . It is created when estrone is processed in the liver by UDP-glucuronyltransferase, which attaches glucuronic acid to it . This process increases the water solubility of the compound, which facilitates its excretion from the body via the kidneys in urine . Glucuronides, like estrone glucuronide, are the most common type of estrogen conjugates . Estrone glucuronide is also the primary metabolite of estradiol .

When estradiol is taken orally, it undergoes significant first-pass metabolism, with only a fraction reaching the bloodstream unchanged . During this process, a portion of the estradiol is converted into estrone, estrone sulfate, estradiol glucuronide, and estrone glucuronide . The formation of estrogen glucuronide conjugates is particularly important with oral estradiol, as it leads to a higher percentage of these conjugates in circulation compared to parenteral administration . These conjugates, including estrone glucuronide, can be reconverted back into estradiol, forming a reservoir that prolongs the effects of oral estradiol . This metabolic pathway significantly extends the half-life of oral estradiol compared to intravenous administration .

Similar to estrone glucuronide, estradiol glucuronide (E2-3G) is another estrogen metabolite formed through glucuronidation . While estrone glucuronide has a molecular weight of 446.5 g/mol , the molecular weight of estradiol glucuronide is similar . Estradiol glucuronide, like estrone glucuronide, exhibits very low relative estrogenic potencies compared to estradiol .

• CAS No.: 2479-90-5
• Product Name: Estrone glucuronide
• Molecular Formula: C24H30O8
• Molecular Weight: 446.5 g/mol
• IUPAC Name: (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylic acid
• Standard InChI: InChI=1S/C24H30O8/c1-24-9-8-14-13-5-3-12(10-11(13)2-4-15(14)16(24)6-7-17(24)25)31-23-20(28)18(26)19(27)21(32-23)22(29)30/h3,5,10,14-16,18-21,23,26-28H,2,4,6-9H2,1H3,(H,29,30)/t14-,15-,16+,18+,19+,20-,21+,23-,24+/m1/s1
• Standard InChIKey: FJAZVHYPASAQKM-JBAURARKSA-N
• SMILES: CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O
• Canonical SMILES: CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 17-oxoestra-1,3,5(10)-trien-3-yl beta-D-glucopyranosiduronic acid
• PubChem Compound: 115255
• Last Modified: Aug 15 2023